Cas no 1804426-52-5 (3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804426-52-5
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880359
• Update Time: 2025-07-22

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-2-5-4(3-13)1-6(8(11)12)14-7(5)9(15)16/h1,8H,2H2,(H,15,16)
• InChI Key： AJABXLONPNAMOZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(F)F)N=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804426-52-5): An Emerging Compound in Medicinal Chemistry

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804426-52-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid is characterized by the presence of a bromomethyl group, a cyano group, and a difluoromethyl substituent on the pyridine ring. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The bromomethyl group is believed to play a crucial role in this activity by facilitating covalent interactions with target proteins.

In addition to its anti-inflammatory properties, 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. The cyano group and difluoromethyl substituent are thought to enhance the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthetic route for 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid has been optimized to improve yield and purity. A typical synthesis involves the sequential addition of bromine, cyanide, and difluoromethylation reagents to a pyridine precursor. This multi-step process allows for precise control over the final product's structure and properties, ensuring its suitability for pharmaceutical applications.

The physicochemical properties of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid have also been extensively characterized. The compound exhibits good solubility in organic solvents such as DMSO and DMF, which facilitates its use in biological assays and formulation development. Its melting point and stability under various conditions have been determined, providing valuable information for storage and handling.

To further explore the potential of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid, ongoing research is focusing on its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate the interactions between this compound and its biological targets. These studies aim to identify specific binding sites and key residues involved in the compound's activity, which could guide the design of more potent analogs.

In conclusion, 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804426-52-5) represents an exciting new direction in medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation in drug discovery programs targeting inflammatory diseases and cancer. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.